2,6-difluoro-N-{4-[(4-methylphenyl)sulfanyl]phenyl}benzenecarboxamide

• IUPAC Name: 2,6-difluoro-N-[4-(4-methylphenyl)sulfanylphenyl]benzamide
• InChI: InChI=1S/C20H15F2NOS/c1-13-5-9-15(10-6-13)25-16-11-7-14(8-12-16)23-20(24)19-17(21)3-2-4-18(19)22/h2-12H,1H3,(H,23,24)
• InChI Key: YGVSFUPQBJVFAV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SC2=CC=C(C=C2)NC(=O)C3=C(C=CC=C3F)F
• Molecular Formula: C20H15F2NOS
• Molecular Weight: 355.4 g/mol

Description

2,6-difluoro-N-{4-[(4-methylphenyl)sulfanyl]phenyl}benzenecarboxamide is a chemical compound with the molecular formula C20H15F2NOS. It is also known as PSB-603 and is a potent inhibitor of the protein-tyrosine phosphatase 1B (PTP1B).

Scientific Research Applications

• Synthesis and Chemical Applications :

  • The (benzenesulfonyl)difluoromethylsulfanyl group, which is structurally related to the compound , has been identified as a valuable substituent. It provides access to new applications of fluoroalkylthiolated compounds, enabling the synthesis of difluoromethylthiolated molecules and their deuterated analogs (Ismalaj, Le Bars, & Billard, 2016).
  • Difluoromethyl ketones, which are structurally similar to the compound , have been synthesized from Weinreb amides. These ketones are significant for their potential in chemical synthesis (Phetcharawetch et al., 2017).

• Material Science and Polymer Research :

  • Novel sulfonated thin-film composite nanofiltration membranes with improved water flux for dye treatment have been developed using sulfonated aromatic diamine monomers. These are structurally similar to the compound and demonstrate the role of such compounds in advanced material science (Liu et al., 2012).
  • Transparent aromatic polyimides, derived from thiophenyl-substituted benzidines which are structurally related to the compound of interest, have been synthesized. These polyimides showcase high refractive indices and small birefringence, indicating potential applications in the field of optoelectronics (Tapaswi et al., 2015).

• Pharmaceutical and Medicinal Chemistry :

  • Thiourea derivatives, which include structurally related compounds, have been synthesized and shown to exhibit antipathogenic activity. These derivatives demonstrate potential for the development of novel antimicrobial agents with antibiofilm properties (Limban, Marutescu, & Chifiriuc, 2011).

Mechanism of Action

Mode of Action

Similar compounds have been used to synthesize complexes involved in aromatic c−f hydroxylation reactions . More studies are required to understand the compound’s interaction with its targets and any resulting changes .

Biochemical Pathways

It’s possible that it may influence pathways related to aromatic C−F hydroxylation . The downstream effects of these pathways are yet to be determined .

Pharmacokinetics

These properties play a crucial role in determining the bioavailability of the compound .